Cas no 1804889-28-8 (2,6-Bis(trifluoromethyl)-3-formylbenzoic acid)
1804889-28-8 structure
Product Name:2,6-Bis(trifluoromethyl)-3-formylbenzoic acid
CAS No:1804889-28-8
MF:C10H4F6O3
MW:286.127384185791
CID:4794112
Update Time:2023-08-17
2,6-Bis(trifluoromethyl)-3-formylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Bis(trifluoromethyl)-3-formylbenzoic acid
-
- Inchi: 1S/C10H4F6O3/c11-9(12,13)5-2-1-4(3-17)7(10(14,15)16)6(5)8(18)19/h1-3H,(H,18,19)
- InChI Key: VUBMWMBWXWTXER-UHFFFAOYSA-N
- SMILES: FC(C1C(C=O)=CC=C(C(F)(F)F)C=1C(=O)O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 361
- XLogP3: 2.7
- Topological Polar Surface Area: 54.4
2,6-Bis(trifluoromethyl)-3-formylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014000744-1g |
2,6-Bis(trifluoromethyl)-3-formylbenzoic acid |
1804889-28-8 | 97% | 1g |
1,549.60 USD | 2021-05-31 |
2,6-Bis(trifluoromethyl)-3-formylbenzoic acid Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
1804889-28-8 (2,6-Bis(trifluoromethyl)-3-formylbenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk